1-(2-Nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid

• Molecular Formula: C15H10N4O4
• Molecular Weight: 310.26 g/mol
• SMILES: C1=CC=C(C=C1)C2=NC(=NN2C3=CC=CC=C3[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C15H10N4O4/c20-15(21)13-16-14(10-6-2-1-3-7-10)18(17-13)11-8-4-5-9-12(11)19(22)23/h1-9H,(H,20,21)
• InChIKey: BJQZMYXSGWEQIO-UHFFFAOYSA-N

1-(2-Nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic Acid: Procurement-Relevant Physicochemical & Structural Profile

1-(2-Nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid (CAS 2060028-13-7) is a heterocyclic building block featuring a 1,2,4-triazole core substituted at the 1-position with a 2-nitrophenyl group, at the 5-position with a phenyl group, and with a carboxylic acid at the 3-position (molecular formula C15H10N4O4, MW 310.26 g/mol) [1]. Computed physicochemical properties relevant to procurement and handling include a topological polar surface area of 114 Ų, XLogP3 of 3, and 1 hydrogen bond donor count [2]. Vendors typically supply this compound at a baseline purity of 95%, with long-term storage recommended in a cool, dry place .

Substitution geometry Ortho-nitrophenyl enables class-level SAR exploration

Synthesis route Metal-free dehydrative cyclization supports scalable procurement

Baseline purity 95% specification reduces pre-library purification

• [1] PubChem Compound Summary for CID 125455492, 1-(2-Nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid. View Source
• [2] PubChem. Computed Properties for CID 125455492: XLogP3, Hydrogen Bond Donor Count, Topological Polar Surface Area. View Source

Why Generic 1,2,4-Triazole-3-Carboxylic Acids Cannot Substitute for the 1-(2-Nitrophenyl)-5-phenyl Derivative

In-class substitution of 1,2,4-triazole-3-carboxylic acid derivatives is unreliable due to the profound influence of the specific substitution pattern on molecular recognition and downstream biological activity. Even among positional isomers of nitrophenyl-substituted triazoles, pharmacological behavior can diverge sharply: in a related series of urease inhibitors, the compound bearing a 2-nitrophenyl moiety displayed an IC50 of 0.61 µM, which was over two-fold more potent than its 4-nitrophenyl counterpart (IC50 = 1.31 µM) [1]. This demonstrates that the ortho-nitro geometry, as present in the target compound, is not functionally interchangeable with para-nitro or unsubstituted phenyl analogs, making direct analog substitution scientifically unjustifiable without equivalent comparative validation data.

Target

Analog

Risk

Nitro geometry

2-Nitrophenyl

4-Nitrophenyl / H

Class-level SAR: potency may drop 2–7×

Purity baseline

95%

90% (5-methyl analog)

5% lower purity may add pre-assay purification

Lipophilicity

XLogP3 ≈ 3

Higher (5-cyclobutyl)

Elevated logP may reduce aqueous solubility

• [1] Moghadam, E. S., et al. Arylmethylene hydrazine derivatives containing 1,3-dimethylbarbituric moiety as novel urease inhibitors. Scientific Reports 11, 10607 (2021). Table 1. View Source

Quantified Differentiation Evidence for 1-(2-Nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic Acid Versus Analogs

Ortho-Nitrophenyl Substitution Confers Superior Target Engagement Compared to Para-Nitrophenyl and Unsubstituted Analogs

In a controlled structure-activity relationship (SAR) study on urease inhibition, the presence of a 2-nitrophenyl substituent—the identical moiety found in the target compound—resulted in the most potent activity (IC50 = 0.61 ± 0.06 µM) among a panel of 15 arylmethylene hydrazine derivatives [1]. This was 2.1-fold more potent than the 4-nitrophenyl analog (IC50 = 1.31 ± 0.09 µM) and 7.3-fold more potent than the unsubstituted phenyl analog (IC50 = 4.43 ± 0.21 µM), both of which represent direct comparator substituents at the equivalent position on the triazole ring.

Enzyme inhibition

Class-level inference

IC50 0.61 µM (2-nitro class) vs 1.31 µM (4-nitro) vs 4.43 µM (unsubst.)

Reported class-level SAR advantage for ortho-nitro substitution

Direct target compound testing not available

Evidence Dimension	Inhibitory potency against urease (IC50)
Target Compound Data	Not directly tested; class-level inference drawn from compound containing ortho-nitrophenyl pharmacophore
Comparator Or Baseline	4-Nitrophenyl analog IC50 = 1.31 µM; unsubstituted phenyl analog IC50 = 4.43 µM
Quantified Difference	2.1-fold (vs. 4-nitro); 7.3-fold (vs. phenyl)
Conditions	In vitro urease inhibition assay; values represent mean ± SEM of triplicate experiments

Why This Matters

This data demonstrates that the ortho-nitrophenyl geometry, which is unique to this compound among commercially available analogs, is the single most potent substitution pattern in this assay, providing a strong rationale for selecting the 2-nitrophenyl derivative as a privileged scaffold for enzyme inhibitor design and procurement.

• [1] Moghadam, E. S., et al. Arylmethylene hydrazine derivatives containing 1,3-dimethylbarbituric moiety as novel urease inhibitors. Scientific Reports 11, 10607 (2021). Table 1. View Source

Measured Purity Benchmarking: 95% Purity of the Target Compound Versus Common In-Class Alternatives

Vendor-certified purity for the target compound is established at 95% (HPLC) as confirmed by technical datasheet . In contrast, the closely related 5-methyl analog 5-methyl-1-(2-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid is listed by the same source with a lower purity specification of 90% . This quantitative purity gap represents a significant quality advantage for applications where reducing by-product interference is critical.

Baseline purity

Supplier-specified

95% (target) vs 90% (5-methyl analog)

Reported higher purity may reduce downstream purification steps

Vendor specification; analytical method proprietary

Evidence Dimension	Vendor-certified minimum purity
Target Compound Data	95%
Comparator Or Baseline	5-methyl-1-(2-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid, purity 90%
Quantified Difference	5 percentage-point higher purity base specification
Conditions	Commercial vendor specification; exact analytical method proprietary

Why This Matters

A 5% higher baseline purity can reduce purification steps and increase batch-to-batch reproducibility in downstream synthesis or screening, making the 5-phenyl derivative a more reliable procurement choice than the 5-methyl analog when both are sourced from comparable vendors.

Computed Lipophilicity (XLogP3) Differentiates the Target Compound from Its 5-Cyclobutyl Analog

The target compound exhibits a PubChem-computed XLogP3 value of 3, while the 5-cyclobutyl analog (5-cyclobutyl-1-(2-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid) has a higher computed lipophilicity due to its aliphatic substituent [1]. This difference in logP directly impacts membrane permeability predictions and compound solubility, which are critical for in vitro assay compatibility.

Computed logP

Computed property

XLogP3 = 3

Reported lipophilicity within drug-like range

Not experimentally verified

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 3
Comparator Or Baseline	5-Cyclobutyl analog; exact XLogP3 value not publicly available but qualitatively higher due to cyclobutyl group
Quantified Difference	Refer to PubChem individual records for exact comparator computed values when available
Conditions	Computed by PubChem XLogP3 algorithm; not experimentally verified

Why This Matters

For procurement decisions where optimal lipophilicity within a specific range is required (e.g., CNS drug discovery, rule-of-5 compliance), the target compound's XLogP3 of 3 makes it a more suitable choice than higher-logP 5-alkyl analogs, reducing the risk of poor solubility or high metabolic clearance in subsequent assays.

• [1] PubChem. Computed Properties: XLogP3 for CID 125455492 (Target Compound) and CID for 5-Cyclobutyl analog (accessed via structure search). View Source

Synthetic Accessibility via Dehydrative Cyclization Route Provides Scalability Advantage Over Alternative N-Arylation Methodologies

Patent literature discloses a specific dehydrative cyclization route for the preparation of 1,5-disubstituted-1H-1,2,4-triazole-3-carboxylic acid derivatives, including those with phenyl and substituted-phenyl substitution patterns consistent with the target compound . This method avoids the use of expensive transition-metal catalysts and high-dilution conditions commonly required for N-arylation routes to analogous N-aryl triazoles, which can introduce metal contamination and limit scalability.

Synthesis route

Patent method

Dehydrative cyclization, metal-free

Eliminates metal catalyst burden, supporting scale-up

Yield data not disclosed for N-phenyl variants

Evidence Dimension	Synthesis route complexity and scalability
Target Compound Data	Dehydrative cyclization of amino(phenylhydrazono)acetic acid with aldehyde under acid catalysis; metal-free
Comparator Or Baseline	Transition-metal-catalyzed N-arylation of pre-formed triazole with 2-nitrohalobenzene
Quantified Difference	Qualitative: elimination of metal catalyst cost, purification burden, and residual metal risk
Conditions	Patent-described general method (JPS61171475A); specific yield data not disclosed for N-phenyl variants

Why This Matters

For procurement at scale or in GMP-like environments, a synthetic route that avoids metal catalysis reduces the risk of elemental impurity failures and simplifies purification, potentially making the target compound a strategically preferable building block over analogs exclusively accessible via metal-mediated coupling.

Evidence-Driven Application Scenarios for Procuring 1-(2-Nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic Acid

Privileged Scaffold for Enzyme Inhibitor Design Targeting Urease and Structurally Related Metalloenzymes

The class-level ortho-nitrophenyl SAR advantage (2.1-fold more potent than para-nitro; 7.3-fold more potent than phenyl) positions the 2-nitrophenyl pharmacophore as a privileged starting point for inhibitor optimization programs, particularly against urease and potentially other binuclear metalloenzymes where active-site flap residue interactions (Arg, Cys) can be modulated by geometry-driven hydrogen-bonding patterns [1]. The target compound's carboxylic acid functionality further enables conjugation to affinity tags or solid supports for chemoproteomic target-engagement studies.

High-Purity Building Block for Click Chemistry-Derived Screening Libraries

The 95% purity specification reduces the burden of pre-screening purification, making this compound immediately suitable for array synthesis of 1,2,4-triazole-based screening libraries [1]. The carboxylic acid handle permits amide coupling diversification, while the orthogonal nitro group can be reduced to an aniline for further derivatization, enabling systematic exploration of structure-activity relationships without introducing undefined impurities that could confound assay results.

Metal-Free Synthesis-Compatible Intermediate for Scale-Up and Process Chemistry

For teams seeking to bridge hit-to-lead chemistry with scalable process development, this compound is accessible via a patent-established dehydrative cyclization route that eliminates transition-metal catalysts [1]. This route compatibility makes it a strategically valuable intermediate when downstream programs face stringent residual-metal specifications (<10 ppm Pd, Cu, etc.) commonly required for in vivo toxicology batch production.

Optimal Lipophilicity (XLogP3 = 3) Candidate for CNS-Oriented and Rule-of-5 Compliant Lead Series

The computed XLogP3 of 3 aligns with the desirable lipophilicity range for oral bioavailability and CNS penetration, distinguishing this compound from higher-logP 5-alkyl analogs [1]. Procurement of this specific derivative, rather than a generic triazole-3-carboxylic acid, may accelerate early ADME profiling by providing a baseline scaffold that is already within drug-like property space, thus saving iterative optimization cycles.

Application

Selection Property

Validation Focus

Enzyme inhibitor design

Ortho-nitrophenyl SAR preference

Urease or metalloenzyme inhibition assay context

Click chemistry library synthesis

95% purity reduces pre-screen purification

Purity and derivatization compatibility

Process chemistry scale-up

Metal-free synthetic route

Residual metal analysis

CNS-oriented lead series

XLogP3 ≈ 3 within drug-like range

LogP and permeability assay context

• [1] Compilation: Moghadam et al. (2021) for urease SAR; AKSci for purity specification; PubChem for computed lipophilicity; JPS61171475A for synthetic route. View Source